Cas no 2680674-71-7 (benzyl N-(3-cyano-5-phenylthiophen-2-yl)carbamate)

• Product Name: benzyl N-(3-cyano-5-phenylthiophen-2-yl)carbamate
• CAS No: 2680674-71-7
• MF: C₁₉H₁₄N₂O₂S
• MW: 334.391663074493
• CID: 5621273
• PubChem ID: 165942866
• Update Time: 2025-10-31

benzyl N-(3-cyano-5-phenylthiophen-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680674-71-7
• benzyl N-(3-cyano-5-phenylthiophen-2-yl)carbamate
• EN300-28296199

• Inchi： 1S/C19H14N2O2S/c20-12-16-11-17(15-9-5-2-6-10-15)24-18(16)21-19(22)23-13-14-7-3-1-4-8-14/h1-11H,13H2,(H,21,22)
• InChI Key： DGSBXYTWZLCQQW-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C=C1C1C=CC=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 334.07759887g/mol
• Monoisotopic Mass: 334.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 90.4Ų

Additional information on benzyl N-(3-cyano-5-phenylthiophen-2-yl)carbamate

Comprehensive Overview of Benzyl N-(3-cyano-5-phenylthiophen-2-yl)carbamate (CAS No. 2680674-71-7)

Benzyl N-(3-cyano-5-phenylthiophen-2-yl)carbamate (CAS No. 2680674-71-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of thiophene derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of a cyano group and a phenyl ring in its molecular framework enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for thiophene-based compounds has surged, driven by their role in developing antimicrobial agents, anticancer drugs, and organic semiconductors. Researchers are particularly interested in Benzyl N-(3-cyano-5-phenylthiophen-2-yl)carbamate due to its potential as a building block for designing novel therapeutics. Its carbamate moiety is a key functional group often found in bioactive molecules, contributing to its stability and bioavailability. This compound's CAS No. 2680674-71-7 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

The synthesis of Benzyl N-(3-cyano-5-phenylthiophen-2-yl)carbamate involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. Given the growing interest in sustainable chemistry, researchers are also exploring greener synthetic routes to produce this compound with minimal environmental impact. This aligns with the broader industry trend toward green synthesis and eco-friendly manufacturing.

One of the most frequently asked questions about Benzyl N-(3-cyano-5-phenylthiophen-2-yl)carbamate revolves around its applications in drug discovery. Preliminary studies suggest that this compound could serve as a precursor for kinase inhibitors, which are pivotal in treating diseases like cancer and inflammatory disorders. Additionally, its thiophene core is known to interact with biological targets, making it a promising candidate for medicinal chemistry projects. The compound's solubility and stability under physiological conditions are also critical factors under investigation.

Another area of interest is the compound's potential role in material science. Thiophene derivatives are widely used in organic electronics, including OLEDs and solar cells, due to their excellent charge-transport properties. The cyano group in Benzyl N-(3-cyano-5-phenylthiophen-2-yl)carbamate could further enhance its electronic characteristics, opening new avenues for advanced materials development. Researchers are actively studying its photophysical properties to assess its suitability for optoelectronic applications.

From a commercial perspective, Benzyl N-(3-cyano-5-phenylthiophen-2-yl)carbamate is available through specialized chemical suppliers, often in small quantities for research purposes. Its CAS No. 2680674-71-7 ensures accurate identification and procurement. As the demand for custom synthesis and tailor-made intermediates grows, this compound is expected to play a pivotal role in high-value chemical production. Companies focusing on innovative drug development and material innovation are likely to drive its market growth.

In conclusion, Benzyl N-(3-cyano-5-phenylthiophen-2-yl)carbamate (CAS No. 2680674-71-7) represents a fascinating intersection of pharmaceutical research and material science. Its unique structural attributes and versatile applications make it a compound of significant interest to scientists and industry professionals alike. Ongoing research will undoubtedly uncover new possibilities for this molecule, further solidifying its importance in modern chemistry.